Cas no 1544167-68-1 (4-fluoro-decahydroquinoline)

• Product Name: 4-fluoro-decahydroquinoline
• CAS No: 1544167-68-1
• MF: C₉H₁₆FN
• MW: 157.228446006775
• MDL: MFCD26727173
• CID: 5190702
• Update Time: 2025-06-07

4-fluoro-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-fluorodecahydro-
• 4-fluoro-decahydroquinoline

• MDL： MFCD26727173
• Inchi： 1S/C9H16FN/c10-8-5-6-11-9-4-2-1-3-7(8)9/h7-9,11H,1-6H2
• InChI Key： JQQDMXPIDLBBEM-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)C(F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines

Additional information on 4-fluoro-decahydroquinoline

Recent Advances in the Study of 4-Fluoro-decahydroquinoline (1544167-68-1): A Promising Scaffold in Medicinal Chemistry

The compound 4-fluoro-decahydroquinoline (CAS: 1544167-68-1) has recently emerged as a significant scaffold in medicinal chemistry due to its unique structural features and pharmacological potential. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

Structural analysis reveals that the fluorine substitution at the 4-position of the decahydroquinoline core enhances both the metabolic stability and binding affinity of derived compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-fluoro-decahydroquinoline derivatives exhibit improved blood-brain barrier penetration compared to their non-fluorinated counterparts, making them particularly valuable for CNS-targeted drug development. The presence of the fluorine atom also contributes to increased lipophilicity, which appears to correlate with enhanced antimicrobial activity against drug-resistant bacterial strains.

Recent synthetic approaches to 4-fluoro-decahydroquinoline have focused on optimizing yield and enantioselectivity. A team at the University of Tokyo developed a novel asymmetric hydrogenation protocol in 2024 that achieves >95% ee for the target compound, representing a significant improvement over previous methods. This advancement is particularly important as the stereochemistry of 4-fluoro-decahydroquinoline derivatives has been shown to dramatically influence their biological activity, with the (3R,4S)-isomer demonstrating superior binding to GABA receptors in preclinical models of anxiety disorders.

Pharmacological studies have identified multiple potential applications for 4-fluoro-decahydroquinoline-based compounds. In oncology research, derivatives have shown promising activity as histone deacetylase (HDAC) inhibitors, with one candidate currently in Phase I clinical trials for hematological malignancies. Additionally, several research groups have reported antiviral activity against RNA viruses, including SARS-CoV-2 variants, through a mechanism involving inhibition of viral RNA-dependent RNA polymerase. The compound's ability to serve as a precursor for both small molecules and peptide conjugates further expands its utility in drug discovery.

Despite these advances, challenges remain in the development of 4-fluoro-decahydroquinoline-based therapeutics. Recent pharmacokinetic studies indicate that while the fluorine substitution improves metabolic stability, it may also increase the potential for drug-drug interactions through cytochrome P450 inhibition. Furthermore, the synthetic complexity of some derivatives has limited their scalability for industrial production. Ongoing research is addressing these limitations through structure-activity relationship studies and the development of novel synthetic methodologies.

Looking forward, the unique properties of 4-fluoro-decahydroquinoline position it as a valuable scaffold for future drug discovery efforts. Its combination of structural rigidity (from the decahydroquinoline core) and tunable functionality (through the fluorine and other potential substitutions) makes it particularly suited for fragment-based drug design approaches. As synthetic methods continue to improve and our understanding of its pharmacological potential expands, 4-fluoro-decahydroquinoline is likely to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.